![molecular formula C13H16I3NO2 B041216 7-(3-Amino-2,4,6-triiodophenyl)heptanoic acid CAS No. 161466-28-0](/img/structure/B41216.png)
7-(3-Amino-2,4,6-triiodophenyl)heptanoic acid
Overview
Description
7-(3-Amino-2,4,6-triiodophenyl)heptanoic acid (also known as 7-AITP or 7-AIHP) is a small molecule that has gained increasing attention in recent years due to its potential applications in scientific research and laboratory experiments. 7-AITP is a derivative of heptanoic acid, which is a type of fatty acid found in a variety of natural sources. This molecule has been studied for its ability to interact with various proteins and enzymes, and its ability to modulate biochemical and physiological processes. In
Scientific Research Applications
Synthesis of Peptides : This compound is used in the synthesis of tri-, penta-, and heptapeptides containing specific amino acid residues (Seebach, Studer, Pfammatter, & Widmer, 1994)(Seebach et al., 1994).
Bicyclic Amino Acid Derivatives : It is also utilized in the asymmetric synthesis of bicyclic amino acid derivatives through Aza-Diels-Alder reactions (Waldmann & Braun, 1991)(Waldmann & Braun, 1991).
Inhibitor of 3-Hydroxy-3-methylglutaryl-coenzyme A Reductase : The compound has potential as an inhibitor of this enzyme, which is key in cholesterol biosynthesis (Hoffman et al., 1985)(Hoffman et al., 1985).
Synthesis of Enzyme Inhibitors : It serves as a synthetic intermediate for preparing enzyme inhibitors, such as renin inhibitory peptides (Thaisrivongs, Schostarez, Pals, & Turner, 1987)(Thaisrivongs et al., 1987).
Anticancer Agent Development : The compound shows promise for designing novel anticancer agents targeting hTopoIIα (Bhatt, Agrawal, & Patel, 2015)(Bhatt et al., 2015).
Synthesis of Prostaglandins : It is a key intermediate in the total synthesis of natural prostaglandins and their analogues (Marsheck & Miyano, 1973)(Marsheck & Miyano, 1973).
Mimicking Natural Prostaglandins : This compound can mimic natural prostaglandins and stimulate cAMP formation in assays (Jones, Holtz, Bicking, & Cragoe, 1977)(Jones et al., 1977).
Potent HMG-CoA Reductase Inhibitors : It is a novel class of potent HMG-CoA reductase inhibitors, exceeding the activity of known inhibitors like lovastatin (Chan et al., 1993)(Chan et al., 1993).
Immunoadjuvants : Lipopeptides containing this acid can stimulate B-lymphocytes and macrophages, acting as potent immunoadjuvants (Metzger et al., 1991)(Metzger et al., 1991).
Antibacterial Activity : The compound has shown potent antibacterial activity against respiratory pathogens, including multidrug-resistant Streptococcus pneumoniae (Odagiri et al., 2013)(Odagiri et al., 2013).
Safety and Hazards
properties
IUPAC Name |
7-(3-amino-2,4,6-triiodophenyl)heptanoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16I3NO2/c14-9-7-10(15)13(17)12(16)8(9)5-3-1-2-4-6-11(18)19/h7H,1-6,17H2,(H,18,19) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YUJKNWWQPGSEKH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=C(C(=C1I)N)I)CCCCCCC(=O)O)I | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16I3NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
598.98 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
161466-28-0 | |
Record name | 7-(3-Amino-2,4,6-triiodophenyl)heptanoicacid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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